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Introduction

Ursolic aldehyde, a pentacyclic triterpenoid of the ursane skeleton, is a naturally occurring

compound found in a variety of plant species. While its close structural relative, ursolic acid,

has been the subject of extensive research for over a century, the historical details surrounding

the initial discovery and characterization of ursolic aldehyde remain elusive in the readily

available scientific literature. This technical guide, therefore, aims to provide a comprehensive

overview of the current knowledge on ursolic aldehyde, focusing on its isolation from natural

sources, its physicochemical properties, and a summary of its reported biological activities. The

information presented herein is intended for researchers, scientists, and drug development

professionals interested in the therapeutic potential of this natural product.

Physicochemical Properties
Ursolic aldehyde is a triterpenoid with the chemical formula C30H48O2 and a molecular

weight of approximately 440.70 g/mol .[1] Its structure features a hydroxyl group at the C-3

position and an aldehyde group at the C-28 position of the ursane skeleton.
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Property Value Reference

Molecular Formula C30H48O2 [1]

Molecular Weight 440.70 g/mol [1]

CAS Number 19132-81-1 [2]

Appearance
Data not available in early

literature

Melting Point
Data not available in early

literature

Optical Rotation
Data not available in early

literature

Isolation from Natural Sources
Ursolic aldehyde has been identified as a constituent of several plant species. Modern

phytochemical studies have documented its isolation from the following sources:

Nauclea latifolia: The roots of this African plant have been found to contain ursolic
aldehyde.[3]

Campsis grandiflora: The flowers of the Chinese trumpet creeper are another source of this

triterpenoid.

Dracocephalum forrestii[4]

Nerium oleander[4]

General Isolation Workflow
The isolation of ursolic aldehyde from plant material typically follows a standard

phytochemical workflow. The diagram below illustrates a general procedure.
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General Workflow for the Isolation of Ursolic Aldehyde
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Purified Ursolic Aldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of ursolic aldehyde from plant sources.
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Early Research and Characterization (Inferred)
While specific early research papers on ursolic aldehyde are not readily identifiable, its

discovery likely occurred within the broader context of triterpenoid chemistry that flourished in

the mid-20th century. The characterization of such compounds at the time would have relied on

classical methods.

Hypothetical Early Characterization Workflow
The following diagram illustrates a plausible workflow for the characterization of a novel

triterpenoid like ursolic aldehyde during the mid-20th century.

Hypothetical Early Characterization Workflow for Ursolic Aldehyde
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Caption: A plausible workflow for the characterization of ursolic aldehyde in the mid-20th

century.

Biological Activities
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Preliminary in-vitro studies have suggested several potential biological activities for ursolic
aldehyde, although research in this area is not as extensive as for ursolic acid.

Neuroprotective Effects: Some studies have indicated that ursolic aldehyde may possess

neuroprotective properties.[4]

Enzyme Inhibition: It has been investigated for its potential to inhibit enzymes such as

cholesterol acyltransferase (ACAT) and α-amylase.[3]

It is important to note that much of the research on the biological effects of compounds from the

ursane family has focused on ursolic acid. Further investigation is required to delineate the

specific activities of ursolic aldehyde.

Conclusion
Ursolic aldehyde is a naturally occurring triterpenoid with a chemical structure closely related

to the well-studied ursolic acid. While the historical details of its discovery are not well-

documented in accessible literature, modern research has confirmed its presence in several

plant species and has begun to explore its biological potential. This guide provides a summary

of the current understanding of its physicochemical properties, isolation, and reported activities.

Further research is warranted to fully elucidate the pharmacological profile of ursolic aldehyde
and to explore its potential applications in medicine and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ursolic aldehyde (CAS 19132-81-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Ursolic aldehyde | 19132-81-1 [chemicalbook.com]

3. researchgate.net [researchgate.net]

4. Oleanoaldehyde | C30H48O2 | CID 14423521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ursolic-aldehyde
https://www.researchgate.net/publication/351293245_Isolation_and_NMR_Characterization_of_Ursane-Type_Triterpenoid_from_the_Leaves_of_Peperomia_pellucida
https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://www.benchchem.com/product/b12407209?utm_src=pdf-body
https://www.benchchem.com/product/b12407209?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/88-392-0/Ursolic-aldehyde
https://www.chemeo.com/cid/88-392-0/Ursolic-aldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33372765.htm
https://www.researchgate.net/publication/351293245_Isolation_and_NMR_Characterization_of_Ursane-Type_Triterpenoid_from_the_Leaves_of_Peperomia_pellucida
https://pubchem.ncbi.nlm.nih.gov/compound/Ursolic-aldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Ursolic Aldehyde: A Technical Overview of its Isolation,
Characterization, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407209#historical-discovery-and-early-research-
on-ursolic-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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